Cas no 247564-73-4 (2,3,5-Trifluorophenylboronic acid)

• Product Name: 2,3,5-Trifluorophenylboronic acid
• CAS No: 247564-73-4
• MF: C₆H₄BF₃O₂
• MW: 175.900972366333
• MDL: MFCD01863167
• CID: 67205
• PubChem ID: 4078843
• Update Time: 2025-10-28

2,3,5-Trifluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluorophenylboronic acid
• 2,3,5-Trifluorobenzeneboronic acid
• 2,3,5-Trifluorophenylboronic Acid (contains varying amounts of Anhydride)
• (2,3,5-trifluorophenyl)boronic acid
• Boronic acid, B-(2,3,5-trifluorophenyl)-
• 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL N,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE
• 2,3,5-Trifluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• PubChem1786
• 2,3,5-Trifluorophenylboronicacid
• IRMUMGKQAXLGHK-UHFFFAOYSA-N
• SBB071083
• VB10399
• LS10959
• N072
• BC001395
• Boronic acid,B-(2,3,5-trifluorophenyl)-
• AB10
• DTXSID20399100
• 1-(1H-PYRAZOL-5-YL)ETHAN-1-ONEHYDROCHLORIDE
• FT-0644116
• A877806
• AMY13273
• MFCD01863166
• AC-5387
• AS-32674
• CS-0007598
• AKOS010057102
• 247564-73-4
• SCHEMBL1513608
• 2,3,5-Trifluorophenylboronic acid, >=95%
• T2874
• SY034281
• A5072
• EN300-3169247
• DTXCID30349959
• 2,3,5-Trifluorophenylboronic acid(contains varying amounts of Anhydride)

• MDL： MFCD01863167
• Inchi： 1S/C6H4BF3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H
• InChI Key： IRMUMGKQAXLGHK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1B(O)O)F)F

Computed Properties

• Exact Mass: 176.02600
• Monoisotopic Mass: 176.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.44
• Melting Point: 221 °C (dec.) (lit.)
• Boiling Point: 269.3°Cat760mmHg
• Flash Point: 116.7°C
• PSA: 40.46000
• LogP: -0.21630
• Solubility: Not determined

2,3,5-Trifluorophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3,5-Trifluorophenylboronic acid

Comprehensive Guide to 2,3,5-Trifluorophenylboronic Acid (CAS No. 247564-73-4): Properties, Applications, and Industry Insights

2,3,5-Trifluorophenylboronic acid (CAS 247564-73-4) is a fluorinated arylboronic acid derivative that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. As a key building block in Suzuki-Miyaura cross-coupling reactions, this compound enables the synthesis of complex molecules with precision. Its unique trifluoromethyl-substituted aromatic ring enhances metabolic stability and lipophilicity, making it invaluable for drug discovery programs targeting kinase inhibitors and biaryl therapeutics.

The growing demand for fluorinated boronic acids like 2,3,5-Trifluorophenylboronic acid correlates with trends in green chemistry and catalytic process optimization. Researchers frequently search for "how to improve Suzuki coupling yields with fluorinated boronic acids" or "solvent selection for 2,3,5-trifluorophenylboronic acid reactions," reflecting practical challenges in synthetic workflows. This compound’s electron-withdrawing fluorine atoms facilitate faster transmetalation steps while maintaining compatibility with aqueous reaction conditions—a critical feature for sustainable methodologies.

In material science, CAS 247564-73-4 serves as a precursor for OLED intermediates and liquid crystal monomers. The trifluorophenyl moiety contributes to thermal stability and charge transport properties, addressing industry needs for "high-performance electronic materials." Recent patents highlight its role in developing organic semiconductors, with search queries like "fluorophenylboronic acids in optoelectronics" gaining traction among R&D teams.

Analytical characterization of 2,3,5-Trifluorophenylboronic acid involves advanced techniques such as 19F NMR spectroscopy and HPLC purity analysis. Users often inquire about "storage stability of fluorinated boronic acids"—a valid concern given potential protodeboronation under acidic conditions. Proper handling requires anhydrous environments (argon atmosphere) and temperature control below 4°C to preserve reactivity.

The compound’s regioselective functionalization capabilities align with current interests in late-stage fluorination strategies. Its applications extend to PET radiopharmaceuticals and bioconjugation probes, where the boronic acid group enables selective labeling. Emerging studies explore its utility in covalent organic frameworks (COFs), responding to searches for "porous materials from trifluorophenyl derivatives."

From a commercial perspective, 247564-73-4 suppliers emphasize batch-to-batch consistency and low heavy metal content—critical parameters for GMP-compliant production. Industry forums frequently discuss "scaling up trifluorophenylboronic acid synthesis," underscoring the need for cost-effective routes via continuous flow chemistry or microwave-assisted protocols.

Environmental considerations drive innovation in waste stream management for fluorinated compound manufacturing. The OECD PFAS guidelines have prompted evaluations of 2,3,5-Trifluorophenylboronic acid’s ecological footprint, with researchers investigating biodegradable protecting groups for boronic acid functionalities.

Future directions include exploiting this reagent’s potential in DNA-encoded library synthesis and proteolysis-targeting chimeras (PROTACs). As the scientific community prioritizes fragment-based drug design, the demand for high-purity fluorinated building blocks like CAS 247564-73-4 will continue to rise, supported by advancements in automated parallel synthesis platforms.